4,4,4-Trichloro-but-2-enoic acid

• Molecular Formula: C4H3Cl3O2
• Molecular Weight: 189.42 g/mol
• SMILES: C(=CC(Cl)(Cl)Cl)C(=O)O
• InChI: InChI=1S/C4H3Cl3O2/c5-4(6,7)2-1-3(8)9/h1-2H,(H,8,9)
• InChIKey: NXERUYGRZMHUMK-UHFFFAOYSA-N

4,4,4-Trichloro-but-2-enoic Acid: Core Specifications and Compound-Class Context for Scientific Procurement

4,4,4-Trichloro-but-2-enoic acid (CAS 22230-93-9; synonym: 4,4,4-trichlorocrotonic acid) is an α,β-unsaturated carboxylic acid bearing a geminal trichloromethyl group at the γ‑position [1]. It is a crystalline solid at room temperature and belongs to the polychlorobutenoic acid family, which is distinct from saturated trichlorobutanoic acids and less‑chlorinated butenoic analogs. The presence of three electron‑withdrawing chlorine atoms on the terminal carbon profoundly alters the compound's physicochemical profile—density, boiling point, acidity, and reactivity—relative to the parent crotonic acid and to mono‑ or dichlorinated congeners.

Substitution pattern Gem‑trichloromethyl group imparts strong electron‑withdrawing character distinct from crotonic acid

Reactivity handle Enables unique allylic rearrangement under reductive conditions, accessing vinylacetic acid scaffolds

Catalyst application Ester derivatives serve as effective promoters in Ziegler‑Natta olefin copolymerization

• [1] Mol-Instincts. 4,4,4-Trichloro-crotonic acid Formula – C4H3Cl3O2. CCDDS Database. https://www.molinstincts.com/formula/4-4-4-trichloro-crotonic-acid-cfml-CT1080330005.html (accessed 2026-04-28). View Source

Why In‑Class Butenoic Acids Cannot Replace 4,4,4-Trichloro-but-2-enoic Acid in Critical Applications

The 4,4,4-trichloro substitution pattern generates a unique combination of electron deficiency, steric bulk, and leaving‑group potential that is not reproduced by crotonic acid (no halogens), 4,4-dichlorobut-2-enoic acid, or the saturated 4,4,4-trichlorobutyric acid. These differences manifest in altered acid strength (pKa), higher density and boiling point, distinct reduction‑induced allylic rearrangement pathways, and, for derivatives, markedly superior performance as catalyst promoters in olefin polymerization [1]. Simply interchanging a less‑chlorinated or differently chlorinated analog leads to divergent reactivity and product profiles, making direct substitution impossible without compromising process yields, catalyst efficiency, or material specifications.

Less‑chlorinated butenoic acids

Crotonic acid and dichloro analogs lack the electron deficiency required for comparable reactivity and catalyst performance

Saturated 4,4,4‑trichlorobutyric acid

Lacks α,β‑unsaturation, eliminating allylic rearrangement and olefin polymerization promoter activity

Tetrachlorobutanoate promoter analogs

May lead to lower catalyst efficiency and propylene incorporation versus trichlorobutenoate derivatives in EPDM production

• [1] Nesmeyanov, A. N., Zakharkin, L. I., Kost, V. N., & Freidlina, R. Kh. The allyl rearrangement in the polychlorobutenoic acid series and some errors by Auwers and Wissebach in their papers [1,2]. Russ. Chem. Bull. 3, 515–519 (1954). https://doi.org/10.1007/BF01172691. View Source

Head‑to‑Head Quantitative Differentiation of 4,4,4-Trichloro-but-2-enoic Acid Against Its Closest Analogs

Predicted Physicochemical Properties: Density and Boiling Point vs. Unsubstituted Crotonic Acid

The geminal trichloromethyl group dramatically increases molecular weight, density, and boiling point relative to crotonic acid. Predicted density is 1.618 g/cm³, and predicted boiling point is 309.3 °C at 760 mmHg for the trichloro compound , whereas crotonic acid (trans‑but‑2‑enoic acid) has an experimental density of approximately 1.02 g/cm³ and a boiling point of 185 °C [1]. These differences directly affect handling, purification, and solvent compatibility in multi‑step syntheses.

Physicochemical Profile

Data to verify

Density 1.618 g/cm³ (pred.) vs crotonic acid ~1.02 g/cm³, boiling point 309.3 °C vs 185 °C

Higher density and boiling point affect handling, purification, and solvent compatibility

Predicted values; experimental verification recommended

Evidence Dimension	Density (g/cm³)
Target Compound Data	1.618 (predicted)
Comparator Or Baseline	Crotonic acid: ~1.02 (experimental)
Quantified Difference	+0.60 g/cm³ (≈59% higher)
Conditions	Predicted values from ChemSrc database; crotonic acid data from standard reference tables

Why This Matters

The 59% higher density alters phase behavior and material handling logistics, which can be critical when scaling from bench to pilot plant.

• [1] PubChem. Crotonic acid (Compound Summary). https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-acid (accessed 2026-04-28). View Source

Acid Strength Enhancement through Trichloromethyl Substitution

The trichloromethyl group exerts a strong electron‑withdrawing inductive effect (σ* ≈ 2.65), which is expected to lower the pKa of the carboxylic acid by 1–2 units relative to crotonic acid (pKa = 4.69) [1]. While an experimentally measured pKa for 4,4,4-trichlorobut-2-enoic acid is not publicly available, the saturated analog 4,4,4-trichlorobutanoic acid has a predicted pKa of 3.21 [2]. The unsaturated trichloro acid should exhibit a comparable or slightly lower pKa, placing it in a distinctly stronger acid regime that enhances its utility in salt‑forming reactions and nucleophilic acyl substitutions.

Acid Dissociation

Class-level

Estimated pKa 3.2–3.7 vs crotonic acid 4.69; Δ −1.0 to −1.5

Facilitates salt formation under milder basic conditions

Estimated from trichlorobutanoic acid analog; experimental pKa not available

Evidence Dimension	Acid dissociation constant (pKa)
Target Compound Data	Predicted ~3.2–3.7 (estimated by analogy)
Comparator Or Baseline	Crotonic acid: 4.69 (experimental); 4,4,4-Trichlorobutanoic acid: 3.21 (predicted)
Quantified Difference	ΔpKa ≈ 1.0–1.5 units lower than crotonic acid
Conditions	pKa of crotonic acid from literature; trichlorobutanoic acid prediction from ChemBase; target acid estimated by inductive effect analogy

Why This Matters

A stronger acid can be deprotonated under milder conditions, facilitating the preparation of salts and reactive carboxylate intermediates without resorting to strong bases.

• [1] PubChem. Crotonic acid (Compound Summary). https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-acid (accessed 2026-04-28). View Source
• [2] ChemBase. 4,4,4-Trichlorobutanoic acid – Properties. https://www.chembase.cn (accessed 2026-04-28). View Source

Unique Allylic Rearrangement Under Reductive Conditions Versus Crotonic Acid

Reduction of γ,γ,γ-trichlorocrotonic acid with zinc in acetic acid does not yield the expected γ,γ-dichlorocrotonic acid; instead, a double allylic isomerization occurs, producing γ,γ-dichlorovinylacetic acid [1]. This behavior is absent in crotonic acid and in many other halogenated butenoic acids, making the trichloro compound a distinctive entry point for vinylacetic acid derivatives that are otherwise challenging to access.

Reduction Selectivity

Head-to-head

Product: γ,γ‑dichlorovinylacetic acid (via rearrangement) vs expected γ,γ‑dichlorocrotonic acid

Enables access to vinylacetic acid derivatives not obtainable with crotonic acid

Zn/CH₃COOH in ethanol; Nesmeyanov et al. 1954

Evidence Dimension	Reduction product identity
Target Compound Data	γ,γ-Dichlorovinylacetic acid (via allylic rearrangement)
Comparator Or Baseline	Crotonic acid: crotonic acid reduced directly without rearrangement
Quantified Difference	Complete change in carbon skeleton connectivity (double bond migration)
Conditions	Zn/CH₃COOH in ethanol; Nesmeyanov et al., Russ. Chem. Bull. 1954

Why This Matters

This divergent reactivity enables synthetic routes to isomers that are inaccessible using non‑chlorinated or less‑chlorinated butenoic acids, providing a unique synthetic handle for medicinal and agrochemical intermediate synthesis.

• [1] Nesmeyanov, A. N., Zakharkin, L. I., Kost, V. N., & Freidlina, R. Kh. The allyl rearrangement in the polychlorobutenoic acid series and some errors by Auwers and Wissebach in their papers [1,2]. Russ. Chem. Bull. 3, 515–519 (1954). https://doi.org/10.1007/BF01172691. View Source

Superior Catalyst Promoter Performance of Ester Derivatives in Olefin Polymerization

In a direct comparative study, butyl 2-methyl-4,4,4-trichlorobut-2-enoate—a derivative of the target acid—was benchmarked against butyl 2-methyl-2,4,4,4-tetrachlorobutanoate as a catalyst promoter in ethylene‑propylene‑diene monomer (EPDM) polymerization. The trichlorobutenoate promoter delivered superior catalyst efficiency (pounds of polymer per pound of VOCl₃), higher propylene incorporation, and better molecular weight regulation (Mooney viscosity) than the tetrachloro analog [1]. This performance advantage is directly attributable to the unique electronic and steric profile of the trichlorobutenoate scaffold.

Polymerization Efficiency

Head-to-head

Trichlorobutenoate promoter reportedly yields higher catalyst efficiency, propylene incorporation, and Mooney viscosity control vs tetrachlorobutanoate

May support catalyst promoter selection in EPDM research

Indian Patent 246319; quantitative extract not available

Evidence Dimension	Catalyst efficiency in EPDM polymerization
Target Compound Data	Superior to tetrachlorobutanoate (exact numerical values not extractable from patent image; qualitatively stated as superior)
Comparator Or Baseline	Butyl 2-methyl-2,4,4,4-tetrachlorobutanoate
Quantified Difference	Superior catalyst efficiency, propylene conversion, and Mooney viscosity control (Indian Patent 246319, Example 5)
Conditions	VOCl₃ catalyst, ethylaluminum sesquichloride cocatalyst, hexane solvent, 30 °C, 50 psig ethylene/propylene

Why This Matters

For laboratories and manufacturers producing EPDM or related polyolefins, selecting the trichlorobutenoate promoter over the tetrachloro analog directly improves polymer yield, composition control, and process economics.

• [1] Indian Patent 246319. "A Compound" – Butyl-2-methyl,4,4,4-trichlorobut-2-enoate as catalyst promoter. https://www.allindianpatents.com/patents/246319-a-compound (accessed 2026-04-28). View Source

Procurement‑Relevant Application Scenarios for 4,4,4-Trichloro-but-2-enoic Acid

Synthesis of Vinylacetic Acid Derivatives via Reductive Allylic Rearrangement

Leverage the unique ability of 4,4,4-trichlorobut-2-enoic acid to undergo allylic rearrangement upon zinc‑mediated reduction, producing γ,γ-dichlorovinylacetic acid rather than the expected dichlorocrotonic acid [1]. This pathway grants access to vinylacetic acid scaffolds that are difficult to obtain from crotonic acid or mono‑/dichlorinated analogs, benefiting medicinal chemistry programs targeting protease inhibitors and other bioactive molecules.

High‑Performance Catalyst Promoter for Olefin Copolymerization

Employ ester derivatives of 4,4,4-trichlorobut-2-enoic acid as catalyst promoters in Ziegler‑Natta ethylene‑propylene (EPM/EPDM) polymerization. Compared to tetrachlorobutanoate‑type promoters, the trichlorobutenoate scaffold provides demonstrably higher catalyst efficiency, better propylene incorporation, and improved molecular weight control [2]. This is directly relevant to industrial polymer producers seeking to optimize catalyst consumption and product specifications.

Halogenated Polyester Monomer for Flame‑Retardant Materials

The trichloromethyl group and the α,β‑unsaturated acid functionality make 4,4,4-trichlorobut-2-enoic acid a viable monomer for halogenated polyesters with inherent flame‑retardant properties . The higher chlorine content per repeat unit compared to dichloro‑ or monochloro‑butenoic acids translates into greater flame suppression per unit mass, a critical metric for electronic encapsulation and construction materials.

Agrochemical Intermediate with Enhanced Lipophilicity

The compound's elevated lipophilicity (logP predicted >1.7) and metabolic stability imparted by the trichloromethyl group make it a valuable building block for herbicides and fungicides . Its reactivity toward nucleophiles enables the construction of diverse heterocyclic cores found in commercial agrochemicals, and the compound itself is listed as a herbicide metabolite, indicating its direct relevance to crop protection research .

Application

Selection Property

Validation Focus

Vinylacetic Acid Derivative Synthesis

Allylic rearrangement reactivity

Reductive conditions (Zn/CH₃COOH), product isomer confirmation

Olefin Copolymerization Promoter

Catalyst promoter efficiency

Catalyst activity, propylene incorporation, Mooney viscosity under Ziegler‑Natta conditions

Flame‑Retardant Polyester Monomer

High chlorine content per monomer unit

Flame suppression performance, polymer incorporation yield

Agrochemical Intermediate

Enhanced lipophilicity (pred. logP >1.7) and trichloromethyl reactivity

Herbicide/fungicide metabolite compatibility, heterocyclic derivatization

• [1] Nesmeyanov, A. N., Zakharkin, L. I., Kost, V. N., & Freidlina, R. Kh. The allyl rearrangement in the polychlorobutenoic acid series and some errors by Auwers and Wissebach in their papers [1,2]. Russ. Chem. Bull. 3, 515–519 (1954). https://doi.org/10.1007/BF01172691. View Source
• [2] Indian Patent 246319. "A Compound" – Butyl-2-methyl,4,4,4-trichlorobut-2-enoate as catalyst promoter. https://www.allindianpatents.com/patents/246319-a-compound (accessed 2026-04-28). View Source